Cas no 1092492-00-6 (1-Buten-1-one, 2-(4-methylphenyl)-)

• Product Name: 1-Buten-1-one, 2-(4-methylphenyl)-
• CAS No: 1092492-00-6
• MF: C₁₁H₁₂O
• MW: 160.212
• CID: 4531066
• Update Time: 2025-07-23

1-Buten-1-one, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Buten-1-one, 2-(4-methylphenyl)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-Buten-1-one, 2-(4-methylphenyl)-

Introduction to 1-Buten-1-one, 2-(4-methylphenyl) and Its CAS No. 1092492-00-6

1-Buten-1-one, 2-(4-methylphenyl), also known by its CAS number 1092492-00-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a butenone core substituted with a 4-methylphenyl group, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The chemical structure of 1-Buten-1-one, 2-(4-methylphenyl) consists of a conjugated system with a reactive α,β-unsaturated carbonyl group, which makes it a versatile intermediate in synthetic chemistry. The presence of the aromatic ring at the second carbon position introduces additional reactivity and electronic effects that can influence its behavior in different chemical environments. This compound’s dual functionality—combining the electrophilic nature of the carbonyl group with the π-system of the aromatic ring—makes it a valuable building block for more complex molecules.

In recent years, research into 1-Buten-1-one, 2-(4-methylphenyl) has expanded significantly, particularly in the context of drug discovery and material science. The compound’s ability to act as a precursor for more complex heterocyclic structures has been explored extensively. For instance, derivatives of this molecule have been investigated for their potential as pharmacophores in the development of novel therapeutic agents. The aromatic moiety, in particular, has been shown to enhance binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 1-Buten-1-one, 2-(4-methylphenyl) is its role in catalytic processes. The conjugated system and the electron-withdrawing effect of the carbonyl group make it an effective participant in various organic transformations, including Michael additions, aldol reactions, and cross-coupling reactions. These reactions are fundamental to modern synthetic methodologies and have been leveraged to create complex molecular architectures with precision. The compound’s reactivity has been harnessed in flow chemistry systems as well, where controlled reaction conditions allow for high yields and scalability.

The pharmaceutical industry has been particularly interested in 1-Buten-1-one, 2-(4-methylphenyl) due to its structural similarity to known bioactive molecules. Researchers have synthesized analogs of this compound to study their pharmacological effects on enzymes and receptors. Preliminary studies suggest that certain derivatives may exhibit properties relevant to neurological disorders and anti-inflammatory pathways. While further research is needed to fully understand their therapeutic potential, these findings underscore the importance of this molecule as a starting point for drug development.

Material science applications of 1-Buten-1-one, 2-(4-methylphenyl) have also emerged as an area of interest. The compound’s ability to form polymers or copolymers with other monomers has led to investigations into its use as a monomer for advanced materials. These materials could potentially find applications in coatings, adhesives, or even conductive polymers due to the electron delocalization provided by its conjugated system. The incorporation of the 4-methylphenyl group further tailors the material properties, allowing for tunable characteristics such as thermal stability or mechanical strength.

The synthesis of 1-Buten-1-one, 2-(4-methylphenyl) is another area where advancements have been made. Modern synthetic techniques have enabled more efficient and sustainable routes to this compound compared to traditional methods. Catalytic processes using transition metals have reduced reaction times and improved yields while minimizing waste. Additionally, green chemistry principles have been applied to develop solvent-free or aqueous-phase reactions, aligning with global efforts to reduce environmental impact.

In conclusion,1-Buten-1-one, 2-(4-methylphenyl) (CAS No. 1092492-00-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis and material science research. As our understanding of its reactivity and applications continues to grow, this molecule is poised to play an increasingly important role in future advancements.